Cas no 1895520-76-9 (1-(1H-pyrrol-2-yl)cyclobutylmethanol)

• Product Name: 1-(1H-pyrrol-2-yl)cyclobutylmethanol
• CAS No: 1895520-76-9
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 6176251
• PubChem ID: 116963761
• Update Time: 2025-06-29

1-(1H-pyrrol-2-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrrol-2-yl)cyclobutylmethanol
• 1895520-76-9
• [1-(1H-pyrrol-2-yl)cyclobutyl]methanol
• EN300-1835952

• Inchi： 1S/C9H13NO/c11-7-9(4-2-5-9)8-3-1-6-10-8/h1,3,6,10-11H,2,4-5,7H2
• InChI Key： IIFXDXQIPPIWJN-UHFFFAOYSA-N
• SMILES： OCC1(C2=CC=CN2)CCC1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 36Ų

Additional information on 1-(1H-pyrrol-2-yl)cyclobutylmethanol

1-(1H-pyrrol-2-yl)cyclobutylmethanol: An Emerging Compound in Chemical and Pharmaceutical Research

1-(1H-pyrrol-2-yl)cyclobutylmethanol (CAS No. 1895520-76-9) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound, characterized by its cyclobutyl and pyrrole moieties, exhibits intriguing properties that make it a subject of extensive research.

The chemical structure of 1-(1H-pyrrol-2-yl)cyclobutylmethanol consists of a cyclobutyl ring attached to a methanol group, with a pyrrole ring substituent at the 2-position. The cyclobutyl ring, known for its strained nature, imparts unique conformational flexibility and reactivity to the molecule. The pyrrole ring, on the other hand, is an important heterocyclic moiety with aromatic properties and is often found in biologically active compounds.

Recent studies have explored the synthetic routes to produce 1-(1H-pyrrol-2-yl)cyclobutylmethanol. One notable method involves the palladium-catalyzed coupling of cyclobutylmethanol with a pyrrole derivative. This approach has been optimized to achieve high yields and selectivity, making it a viable route for large-scale synthesis. The use of environmentally friendly solvents and catalysts has also been investigated to enhance the sustainability of the process.

In the realm of medicinal chemistry, 1-(1H-pyrrol-2-yl)cyclobutylmethanol has shown promise as a lead compound for drug discovery. Its unique structure suggests potential interactions with various biological targets, including enzymes and receptors. Preliminary biological assays have indicated that this compound may possess anti-inflammatory and neuroprotective properties. These findings have sparked interest in further investigating its therapeutic potential for conditions such as neurodegenerative diseases and chronic inflammation.

The pharmacokinetic properties of 1-(1H-pyrrol-2-yl)cyclobutylmethanol have also been studied to assess its suitability as a drug candidate. In vitro and in vivo experiments have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its low toxicity and good bioavailability make it an attractive candidate for further preclinical and clinical development.

Beyond its pharmaceutical applications, 1-(1H-pyrrol-2-yl)cyclobutylmethanol has found use in materials science. The combination of the cyclobutyl and pyrrole moieties imparts unique physical properties to the compound, making it suitable for applications in polymer science and organic electronics. Researchers have explored its use as a building block for functional materials with tunable electronic and optical properties.

The environmental impact of 1-(1H-pyrrol-2-yl)cyclobutylmethanol has also been evaluated to ensure its safe use in industrial processes. Studies have shown that this compound is biodegradable under certain conditions, reducing concerns about environmental persistence. However, ongoing research is focused on optimizing synthesis methods to minimize waste generation and improve overall sustainability.

In conclusion, 1-(1H-pyrrol-2-yl)cyclobutylmethanol (CAS No. 1895520-76-9) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and promising biological activities make it an exciting area of research for both academic and industrial scientists. As more studies are conducted, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the chemical and pharmaceutical landscape.